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Compound of Interest

Compound Name: SKF-83566 hydrobromide

Cat. No.: B1682079

Audience: Researchers, scientists, and drug development professionals.

Introduction

SKF-83566 hydrobromide is a synthetic compound widely utilized in neuroscience research. It
is primarily characterized as a potent and selective antagonist of the D1-like dopamine receptor
family (D1 and D5 receptors).[1][2] Beyond its primary target, SKF-83566 also exhibits
antagonist activity at the vascular 5-HT2 receptor and functions as a competitive inhibitor of the
dopamine transporter (DAT).[3][4][5] Furthermore, it has been shown to selectively inhibit
adenylyl cyclase 2 (AC2).[1][2][6] These pharmacological properties make SKF-83566 a
valuable tool for investigating the roles of these signaling pathways in various cellular and
physiological processes.

This document provides detailed protocols for the dissolution and application of SKF-83566
hydrobromide for in vitro experiments, ensuring optimal performance and reproducibility.

Physicochemical Properties and Solubility

Proper dissolution is critical for the accurate and effective use of SKF-83566 hydrobromide in
in vitro assays. The solubility of the compound can vary depending on the solvent.

Table 1: Solubility of SKF-83566 Hydrobromide
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Solvent Maximum Concentration Notes

Recommended for preparing
DMSO < 100 mM[1][2][6] high-concentration stock

solutions.

Gentle warming and sonication
may be required to achieve

complete dissolution.[6] Some

Water <5 mM[6] ) o
sources report insolubility in
water, likely at higher
concentrations.[7]

Data not readily available.

Ethanol Not specified DMSO or water are the

preferred solvents.

Storage: SKF-83566 hydrobromide powder should be stored desiccated at room temperature
or at -20°C.[1][6][8] Stock solutions can be stored at -20°C for several months, though it is
recommended to use them as soon as possible after preparation.[6][7] To avoid repeated
freeze-thaw cycles, it is advisable to aliquot the stock solution into smaller volumes.

Experimental Protocols
Preparation of Stock Solutions

Materials:

o SKF-83566 hydrobromide powder

¢ Dimethyl sulfoxide (DMSO), sterile, cell culture grade
» Sterile, nuclease-free water

e \Vortex mixer

 Ultrasonic bath (optional)

« Sterile microcentrifuge tubes or vials
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Protocol for 100 mM DMSO Stock Solution:

Weighing: Accurately weigh the desired amount of SKF-83566 hydrobromide powder in a
sterile microcentrifuge tube. The molecular weight of SKF-83566 hydrobromide is
approximately 413.15 g/mol .[1]

Solvent Addition: Add the appropriate volume of sterile DMSO to achieve a final
concentration of 100 mM. For example, to prepare 1 mL of a 100 mM stock solution, dissolve
41.32 mg of SKF-83566 hydrobromide in 1 mL of DMSO.

Dissolution: Vortex the solution thoroughly until the powder is completely dissolved. If
necessary, gently warm the tube to 37°C or use an ultrasonic bath to aid dissolution.[6]

Storage: Aliquot the stock solution into smaller, single-use volumes and store at -20°C.

Protocol for 5 mM Aqueous Stock Solution:

Weighing: Accurately weigh the desired amount of SKF-83566 hydrobromide powder.

Solvent Addition: Add the appropriate volume of sterile, nuclease-free water to achieve a
final concentration of 5 mM.

Dissolution: Vortex the solution. Gentle warming (37°C) and sonication may be necessary to
ensure complete dissolution.[6]

Sterilization (Optional): If required for your specific application, filter-sterilize the aqueous
solution using a 0.22 um syringe filter.

Storage: Use the aqueous solution fresh. While short-term storage at 4°C may be possible, it
is generally not recommended to store agueous solutions for extended periods.[4][7]

General Protocol for In Vitro Cell-Based Assays

This protocol provides a general workflow for treating cultured cells with SKF-83566

hydrobromide. The final concentration of the compound should be determined based on the

specific experimental goals and cell type, with typical concentrations ranging from 0.1 uM to 10
HM.[4][9]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1682079?utm_src=pdf-body
https://www.benchchem.com/product/b1682079?utm_src=pdf-body
https://www.rndsystems.com/products/skf-83566-hydrobromide_1586
https://www.benchchem.com/product/b1682079?utm_src=pdf-body
https://www.biocrick.com/SKF-83566-hydrobromide-BCC7121.html
https://www.benchchem.com/product/b1682079?utm_src=pdf-body
https://www.biocrick.com/SKF-83566-hydrobromide-BCC7121.html
https://www.medchemexpress.com/skf-83566.html
https://www.apexbt.com/skf-83566-hydrobromide.html
https://www.benchchem.com/product/b1682079?utm_src=pdf-body
https://www.benchchem.com/product/b1682079?utm_src=pdf-body
https://www.medchemexpress.com/skf-83566.html
https://file.medchemexpress.com/batch_PDF/HY-103430/SKF-83566-hydrobromide-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Materials:

Cultured cells in appropriate multi-well plates

Complete cell culture medium

SKF-83566 hydrobromide stock solution (e.g., 100 mM in DMSO)

Phosphate-buffered saline (PBS) or other appropriate buffer
Workflow:

o Cell Seeding: Seed cells in a multi-well plate at a density that will ensure they are in the
desired growth phase (typically logarithmic) at the time of treatment.

e Preparation of Working Solution:
o Thaw the SKF-83566 hydrobromide stock solution.
o Prepare an intermediate dilution of the stock solution in cell culture medium.

o From the intermediate dilution, prepare the final working concentrations by diluting further
in complete cell culture medium. Note: The final concentration of DMSO in the culture
medium should be kept low (typically < 0.1%) to avoid solvent-induced cytotoxicity. A
vehicle control (medium with the same final concentration of DMSO) should always be
included.

e Cell Treatment:
o Remove the existing culture medium from the cells.
o Wash the cells with PBS if necessary.

o Add the prepared working solutions of SKF-83566 hydrobromide (and vehicle control) to
the respective wells.

 Incubation: Incubate the cells for the desired period at 37°C in a humidified incubator with
5% CO2.
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« Downstream Analysis: Following incubation, perform the desired downstream analysis, such
as cell viability assays, protein expression analysis, or functional assays.

Visualizations
Signaling Pathways of SKF-83566

The following diagram illustrates the known molecular targets of SKF-83566.
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Caption: Molecular targets of SKF-83566.

Experimental Workflow for Cell-Based Assays

The diagram below outlines the general workflow for utilizing SKF-83566 in in vitro cell culture

experiments.
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Caption: General workflow for in vitro cell-based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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